Cas no 2228187-52-6 (1-methyl-5-(2-methylpyridin-3-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-(2-methylpyridin-3-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2228187-52-6
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 5967044
• PubChem ID: 165614035
• Update Time: 2025-11-07

1-methyl-5-(2-methylpyridin-3-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(2-methylpyridin-3-yl)-1H-pyrazole-4-carboxylic acid
• EN300-1758457
• 2228187-52-6

• Inchi： 1S/C11H11N3O2/c1-7-8(4-3-5-12-7)10-9(11(15)16)6-13-14(10)2/h3-6H,1-2H3,(H,15,16)
• InChI Key： WOJNLFASWPOTGR-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1=CC=CN=C1C)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68Ų

Additional information on 1-methyl-5-(2-methylpyridin-3-yl)-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-methyl-5-(2-methylpyridin-3-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2228187-52-6)

The compound 1-methyl-5-(2-methylpyridin-3-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2228187-52-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With a molecular formula of C₁₁H₁₁N₃O₂, this compound features a pyrazole core linked to a methylpyridine moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel therapeutics targeting inflammation, metabolic disorders, and infectious diseases.

In recent years, the demand for heterocyclic compounds like 1-methyl-5-(2-methylpyridin-3-yl)-1H-pyrazole-4-carboxylic acid has surged, driven by advancements in medicinal chemistry and green synthesis methodologies. A trending topic in scientific forums is the compound's role in fragment-based drug design, where its carboxylic acid functional group enables facile derivatization. Questions frequently searched in academic databases include: "How to optimize the synthesis of pyrazole-carboxylic acid derivatives?" or "What are the biological activities of methylpyridine-substituted pyrazoles?" These queries reflect the compound's relevance in cutting-edge research.

The physicochemical properties of CAS 2228187-52-6 contribute to its utility. Its moderate logP value suggests balanced lipophilicity, enhancing membrane permeability—a critical factor for drug bioavailability. Analytical techniques such as HPLC and LC-MS are commonly employed to characterize its purity, as discussed in recent publications on high-throughput screening. Notably, the methyl group at the pyridine ring improves metabolic stability, addressing a key challenge in pharmacokinetic optimization.

From an industrial perspective, 1-methyl-5-(2-methylpyridin-3-yl)-1H-pyrazole-4-carboxylic acid aligns with the growing emphasis on sustainable chemistry. Patent literature highlights its use in catalytic reactions under mild conditions, reducing energy consumption compared to traditional methods. This resonates with the green chemistry movement, a hot topic among environmental regulators and R&D teams. Manufacturers are also exploring its application in electronic materials, leveraging its conjugated system for organic semiconductors.

In conclusion, CAS 2228187-52-6 represents a multifaceted compound bridging pharmaceutical innovation and material science. Its structural features answer pressing needs in precision medicine and eco-friendly synthesis, making it a subject of ongoing investigation. As synthetic methodologies evolve, this molecule is poised to play a pivotal role in addressing global health and sustainability challenges.